Cas no 81345-02-0 ((3Z,6Z,9Z)-dodeca-3,6,9-trien-1-ol)

• Product name: (3Z,6Z,9Z)-dodeca-3,6,9-trien-1-ol
• CAS No: 81345-02-0
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 1805254
• PubChem ID: 5281129

(3Z,6Z,9Z)-dodeca-3,6,9-trien-1-ol Chemical and Physical Properties

Names and Identifiers

• (3Z,6Z,9Z)-dodeca-3,6,9-trien-1-ol
• (Z,Z,Z)-3,6,9-Dodecatrien-1-ol
• 81345-02-0
• CHEBI:28627
• SCHEMBL9155204
• (3Z,6Z,9Z)-3,6,9-Dodecatrien-1-ol
• LMFA05000097
• DTXSID301299300
• C08375
• 3Z,6Z,9Z-dodecatrien-1-ol
• (3Z,6Z,9Z)-dodecatrienol
• Q27103797

• Inchi： InChI=1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h3-4,6-7,9-10,13H,2,5,8,11-12H2,1H3
• InChI Key： OFAUAWIRDOCHFP-UHFFFAOYSA-N
• SMILES： CC\C=C/C\C=C/C\C=C/CCO

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 4.233

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols